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The presence of antibiotic residues in food products, particularly milk, is a significant public

health concern. Regulatory bodies worldwide have established maximum residue limits (MRLs)

for these substances to ensure consumer safety. Cephapirin, a first-generation cephalosporin

antibiotic, is commonly used in veterinary medicine, particularly for the treatment of mastitis in

dairy cattle. Following administration, cephapirin is metabolized into various compounds, with

desacetylcephapirin being the major and microbiologically active metabolite.[1] The

persistence of both the parent drug and its active metabolites in milk necessitates reliable

screening methods to prevent their entry into the food supply.

This guide provides a comparative analysis of the cross-reactivity of cephapirin and its primary

metabolite, desacetylcephapirin, in three common antibiotic residue screening tests used in

the dairy industry: the IDEXX SNAP® Beta-Lactam ST Test, the Charm Blue Yellow II Test, and

the Delvotest® SP NT. Understanding the performance of these tests in detecting both the

parent compound and its metabolites is crucial for accurate residue monitoring and ensuring

food safety.

Comparative Analysis of Detection Capabilities
The ability of an antibiotic residue screening test to detect both the parent drug and its active

metabolites is critical for a comprehensive food safety monitoring program. The following table
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summarizes the available data on the detection limits of cephapirin and its major metabolite,

desacetylcephapirin, in three widely used screening tests.

Test Name Analyte
Detection Limit
(ppb)

MRL (Bovine Milk,
EU)

IDEXX SNAP® Beta-

Lactam ST Test
Cephapirin 25 60

Desacetylcephapirin 70

60 (as sum of

cephapirin and

desacetylcephapirin)

Charm Blue Yellow II

Test
Cephapirin 4 - 6 60

Desacetylcephapirin
Data not publicly

available

60 (as sum of

cephapirin and

desacetylcephapirin)

Delvotest® SP NT Cephapirin ~20 (CCß*) 60

Desacetylcephapirin
Data not publicly

available

60 (as sum of

cephapirin and

desacetylcephapirin)

*CCß (Detection Capability Beta) is the lowest concentration at which the substance can be

detected with a 95% probability.

Note: While specific quantitative data for desacetylcephapirin is not readily available for the

Charm Blue Yellow II and Delvotest® SP NT tests, documentation for the Charm test indicates

that the concentrations listed are for the total parent and metabolites, suggesting reactivity.[2]

Similarly, a validation report for the Delvotest® T, a related assay, lists desacetylcephapirin as

a compound that should be detectable.[3]

Experimental Methodologies
The three screening tests evaluated in this guide employ different analytical principles to detect

the presence of antibiotic residues.
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IDEXX SNAP® Beta-Lactam ST Test
The SNAP® Beta-Lactam ST Test is an enzyme-linked receptor-binding assay. In this lateral

flow test, the sample is mixed with a conjugate containing a beta-lactam-specific receptor. The

mixture flows through a matrix, and if beta-lactam residues are present, they will bind to the

receptor, preventing the conjugate from binding to a specific line on the test strip. The intensity

of the color development is inversely proportional to the concentration of beta-lactam residues

in the sample.

Charm Blue Yellow II Test
The Charm Blue Yellow II Test is a microbial inhibition assay.[2][4][5][6] It utilizes spores of

Geobacillus stearothermophilus suspended in an agar medium with a pH indicator. When a

milk sample free of antibiotics is added, the bacteria germinate and grow, producing acid that

causes the pH indicator to change color from blue to yellow. If antibiotic residues are present at

or above the detection limit, bacterial growth is inhibited, and the medium remains blue.[4]

Delvotest® SP NT
Similar to the Charm test, the Delvotest® SP NT is also a microbial inhibition assay based on

the growth of Geobacillus stearothermophilus.[7] The test contains spores of the bacteria in a

solid agar medium with a pH indicator. When a milk sample is added and incubated, the

presence of inhibitory substances like antibiotics prevents or retards the growth of the bacteria,

thus inhibiting the color change of the indicator from purple to yellow.[7]

Visualization of Key Processes
To better illustrate the concepts discussed, the following diagrams, generated using the

Graphviz (DOT language), depict the metabolic pathway of cephapirin and a generalized

workflow for antibiotic residue screening.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.charm.com/wp-content/uploads/2018/06/MRK-004.pdf
https://www.charm.com/products/test-and-kits/antibiotic-tests/inhibition-tests/charm-blue-yellow-ii-test/
http://www.pamascience.com/products.php?g_id=6&subcate_id=19&p_id=54
https://www.hadiatrading.com/blueyellow2test.html
https://www.charm.com/products/test-and-kits/antibiotic-tests/inhibition-tests/charm-blue-yellow-ii-test/
https://www.delvotest.com.au/technical_info/Delvotest%20SP%20NT%20-%20Sensitivity%20list%20EN.pdf
https://www.delvotest.com.au/technical_info/Delvotest%20SP%20NT%20-%20Sensitivity%20list%20EN.pdf
https://www.benchchem.com/product/b1668819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cephapirin

Desacetylcephapirin
(Major Metabolite)Deacetylation

Other Minor
Metabolites

Other metabolic
pathways

 

Sample Preparation

Assay Procedure

Result Interpretation

Milk Sample Collection

Add Sample to Test Device

Incubation
(if required)

Read Result
(Visual or Instrumental)

Interpret as Positive
or Negative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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